![molecular formula C14H17N3O4S2 B4625843 3-(hexanoylamino)-2-mercapto-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylic acid](/img/structure/B4625843.png)
3-(hexanoylamino)-2-mercapto-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of thieno[2,3-d]pyrimidine derivatives involves a variety of methods, including the reaction of 4-chloro-2-methylthio-5-pyrimidine-carbonitrile with ethyl mercaptoacetate in refluxing ethanol containing sodium carbonate, leading to the formation of ethyl 5-amino-2-methylthiothieno[2,3-d]pyrimidine-6-earboxylate (Santilli, Kim, & Wanser, 1971). This method demonstrates the versatility in synthesizing thieno[2,3-d]pyrimidine derivatives through displacement and acylation reactions.
Molecular Structure Analysis
Thieno[2,3-d]pyrimidines exhibit diverse molecular structures, where modifications at different positions on the core structure lead to compounds with varied biological activities. For instance, the introduction of different substituents through acylation of 4,6-diamino-2-mercaptopyrimidine results in a wide range of derivatives, indicating the structural flexibility and the potential for chemical diversity within this class (Podzigun, Pashkurov, Reznik, & Ivanov, 1980).
Chemical Reactions and Properties
The chemical reactions of thieno[2,3-d]pyrimidines involve nucleophilic substitutions, acylations, and cyclizations, demonstrating their reactive nature and the ability to form various chemical bonds. Acylation reactions, in particular, are crucial for introducing acyl groups at different nucleophilic centers of the molecule, resulting in significant modifications to its chemical properties (Podzigun et al., 1980).
Physical Properties Analysis
The physical properties of thieno[2,3-d]pyrimidine derivatives, such as solubility and melting points, are influenced by their molecular structure and substituents. These properties are critical for their application in various fields, including pharmaceuticals and materials science. However, specific data on the physical properties of 3-(hexanoylamino)-2-mercapto-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylic acid are not readily available in the literature reviewed.
Chemical Properties Analysis
The chemical properties of thieno[2,3-d]pyrimidines, including their reactivity and stability, are determined by their molecular structure. The presence of functional groups such as mercapto, amino, and carboxylic acid groups plays a significant role in their chemical behavior, affecting their reactivity towards nucleophiles and electrophiles, as well as their potential for further chemical modifications (Podzigun et al., 1980).
Scientific Research Applications
Synthesis and Derivative Formation
Research has explored the synthesis of thieno[2,3-d]pyrimidine derivatives, focusing on methods to prepare esters and amides of thieno[2,3-d]pyrimidine-6-carboxylic acids. These derivatives are produced through reactions involving displacement and acylation processes, expanding to various substituted thieno[2,3-d]pyrimidine-6-carboxylic acid esters and amides. This demonstrates the compound's versatility in chemical synthesis and its potential as a precursor for more complex compounds (Santilli, Kim, & Wanser, 1971).
Acylation Reactions
Acylation of 4,6-diamino-2-mercaptopyrimidine and its salts with carboxylic acid chlorides has been studied, highlighting the compound's reactivity at various nucleophilic centers. This research underscores the compound's utility in producing a range of monoacylated derivatives, demonstrating its potential for creating diverse chemical structures with varying biological activities (Podzigun, Pashkurov, Reznik, & Ivanov, 1980).
Antimicrobial Activity
Further studies have investigated the antimicrobial properties of derivatives of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides. This research demonstrates the compound's potential in antimicrobial applications, where specific derivatives have shown higher activity against certain strains of bacteria and fungi than reference drugs. Such findings indicate the potential for developing new antimicrobial agents from thieno[2,3-d]pyrimidine derivatives (Kolisnyk, Vlasov, Kovalenko, Osolodchenko, & Chernykh, 2015).
properties
IUPAC Name |
3-(hexanoylamino)-5-methyl-4-oxo-2-sulfanylidene-1H-thieno[2,3-d]pyrimidine-6-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O4S2/c1-3-4-5-6-8(18)16-17-12(19)9-7(2)10(13(20)21)23-11(9)15-14(17)22/h3-6H2,1-2H3,(H,15,22)(H,16,18)(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSUDFAJPYQIRQK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(=O)NN1C(=O)C2=C(NC1=S)SC(=C2C)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Hexanoylamino)-5-methyl-4-oxo-2-sulfanyl-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylic acid |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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